BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Safety and Handling
of 4-lodophenylacetonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-lodophenylacetonitrile

Cat. No.: B1295457

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-
iodophenylacetonitrile, a key intermediate in pharmaceutical and chemical synthesis.
Adherence to these guidelines is crucial to ensure the safety of laboratory personnel and the
integrity of research.

Chemical and Physical Properties

4-lodophenylacetonitrile, also known as 4-iodobenzyl cyanide, is a white to light yellow
crystalline solid.[1] A summary of its key physical and chemical properties is provided in Table
1.
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Property Value Reference
CAS Number 51628-12-7 [1][21[3]
Molecular Formula CsHsIN [2]
Molecular Weight 243.04 g/mol [3]
Appearance White to light yellow 1]
powder/crystal
Melting Point 52.0t0 56.0 °C [1]
Purity >95.0% (GC) [1]

4-lodobenzyl Cyanide, p-
Synonyms lodobenzyl Cyanide, 2-(4- [1114]

iodophenyl)acetonitrile

Hazard Identification and GHS Classification

4-lodophenylacetonitrile is classified as a hazardous substance. It is crucial to understand its
potential health effects to ensure safe handling.

GHS Pictogram:

l=.GHSO07: Exclamation Mark

Signal Word:Danger[1]

Hazard Statements:

e H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[1][5]
e H302: Harmful if swallowed.[2]

e H317: May cause an allergic skin reaction.[2]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in Table 2.
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Category

Precautionary
Statement Code

Description

Reference

Prevention

P261

Avoid breathing
dust/fume/gas/mist/iva

pors/spray.

[1]

P264

Wash skin thoroughly

after handling.

[1]

P270

Do not eat, drink or
smoke when using
this product.

[1]

P271

Use only outdoors or
in a well-ventilated

area.

[1]

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

[1]

Response

P301 + P310 + P330

IF SWALLOWED:
Immediately call a
POISON
CENTER/doctor.

Rinse mouth.

[1]

P302 + P352 + P312

IF ON SKIN: Wash
with plenty of water.
Call a POISON
CENTER/doctor if you
feel unwell.

[1]

P304 + P340 + P311

IF INHALED: Remove
person to fresh air and
keep comfortable for

breathing. Call a

[1]

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.tcichemicals.com/IN/en/p/I1058
https://www.tcichemicals.com/IN/en/p/I1058
https://www.tcichemicals.com/IN/en/p/I1058
https://www.tcichemicals.com/IN/en/p/I1058
https://www.tcichemicals.com/IN/en/p/I1058
https://www.tcichemicals.com/IN/en/p/I1058
https://www.tcichemicals.com/IN/en/p/I1058
https://www.tcichemicals.com/IN/en/p/I1058
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

POISON
CENTER/doctor.

Take off immediately
all contaminated

P361 + P364 ) ] [1]
clothing and wash it

before reuse.

Store in a well-

ventilated place. Keep
Storage P403 + P233 ) ] [1]

container tightly

closed.

Dispose of
) contents/container to
Disposal P501
an approved waste

disposal plant.

Toxicological Information

While specific LD50 and LC50 values for 4-iodophenylacetonitrile are not readily available in
the searched literature, the GHS classification indicates significant toxicity. The primary routes
of exposure are inhalation, skin contact, and ingestion.

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure risks.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid generation of dust.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
a lab coat, and safety goggles.[3] An N95 dust mask is also recommended.[3]

Wash hands thoroughly after handling.
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e Do not eat, drink, or smoke in the work area.[1]
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures

In case of exposure, immediate medical attention is necessary.

If Swallowed: Immediately call a poison center or doctor.[1] Rinse mouth.[1]

« If on Skin: Take off immediately all contaminated clothing.[1] Wash with plenty of water.[1]
Call a poison center or doctor if you feel unwell.[1]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1] Call a poison
center or doctor.[1]

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate the area. Avoid breathing dust. Wear appropriate personal
protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Carefully sweep up the spilled solid and place it in a suitable
container for disposal. Avoid creating dust.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides, nitrogen
oxides, and hydrogen iodide.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Experimental Protocols

While a specific, detailed synthesis protocol for 4-iodophenylacetonitrile was not found in the
immediate search results, a general method involves the reaction of a corresponding benzyl
halide with a cyanide salt. The following is a generalized workflow for such a reaction.

Starting Materials: eaction Setu
- a-lodobenzyl halide 1. Mixing i
- Cyanide salt (e.g., NaCN, KCN) tir
] - Monitor react

- Solvent (e.g., DMSO, Ethanol)

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of 4-lodophenylacetonitrile.

Logical Relationships in Safety Handling

The following diagram illustrates the logical flow of safety precautions when working with 4-
iodophenylacetonitrile.
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Working with
4-lodophenylacetonitrile

Wear Appropriate PPE:
- Gloves
- Lab coat
- Goggles
- N95 mask

;

Proper Handling:
- Use in fume hood
- Avoid dust generation
- No eating/drinking/smoking

i

Correct Storage:
- Tightly closed container
- Cool, dry, well-ventilated area

Administer First Aid
(See Section 5)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Logical decision-making process for safe handling of 4-lodophenylacetonitrile.

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for 4-iodophenylacetonitrile. It is imperative that all users of this chemical consult
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the most up-to-date Safety Data Sheet (SDS) provided by the supplier and adhere to all
institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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